Cas no 74311-48-1 (Triptophenolide Methyl Ether)

• Product Name: Triptophenolide Methyl Ether
• CAS No: 74311-48-1
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 567230
• Update Time: 2025-08-03

Triptophenolide Methyl Ether Chemical and Physical Properties

Names and Identifiers

• Phenanthro[1,2-c]furan-1(3H)-one,3b,4,5,9b,10,11-hexahydro-6-methoxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)-(9CI)
• Phenanthro(1,2-c)furan-1(3H)-one, 3b,4,5,9b,10,11-hexahydro-6-methoxy- 9b-methyl-7-(1-methylethyl)-, (3bR-trans)-
• Triptophenolide Methyl Ether

• Inchi： 1S/C21H26O3/c1-12(2)13-5-7-17-15(19(13)23-4)6-8-18-16-11-24-20(22)14(16)9-10-21(17,18)3/h5,7,12,18H,6,8-11H2,1-4H3/t18-,21+/m0/s1
• InChI Key： JQYCSQASGZODFD-GHTZIAJQSA-N
• SMILES： O1C(C2CC[C@]3(C)C4C=CC(C(C)C)=C(C=4CC[C@H]3C=2C1)OC)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids